Flaviviruses-IN-2

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• InChI: InChI=1S/C21H20N2O3S/c1-26-17-11-9-16(10-12-17)22-21(25)20(15-6-3-2-4-7-15)23-19(24)14-18-8-5-13-27-18/h2-13,20H,14H2,1H3,(H,22,25)(H,23,24)
• InChIKey: FVIFUHYJBMLUAX-UHFFFAOYSA-N

Flaviviruses-IN-2 Procurement Guide for Protease Research

Flaviviruses-IN-2 (also referenced as compound 78) is a small molecule inhibitor characterized by its activity against the West Nile virus (WNV) protease . It is a synthetic compound with the chemical formula C21H20N2O3S and a molecular weight of approximately 380.46 g/mol [1]. The compound is intended for use as a research tool in studying flavivirus replication mechanisms and is supplied with a standard purity of ≥98% for laboratory applications .

WNV NS2B-NS3 protease inhibition studies

Reference tool for flavivirus drug discovery programs

• [1] MedChemExpress. Flaviviruses-IN-2 (HY-123805) Product Page. View Source

Flaviviruses-IN-2 Selection Rationale

Procuring a specific compound like Flaviviruses-IN-2 is necessary because antiviral activity against flaviviruses is not a uniform property that can be reliably substituted across different chemical classes. For instance, broad-spectrum antivirals like arbidol (umifenovir) demonstrate highly cell-type-dependent efficacy with EC50 values in the micromolar range (10.57 ± 0.74 to 19.16 ± 0.29 µM), while other inhibitors like temoporfin exhibit picomolar potency (EC50 0.010 µM against WNV) [1][2]. This wide variance in potency, mechanism (protease vs. polymerase vs. lipid metabolism), and selectivity profile means that interchanging compounds from different classes will invalidate experimental comparisons and hinder reproducible research. Therefore, the selection of Flaviviruses-IN-2 must be justified by its specific, albeit limited, quantitative performance profile, as detailed below.

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Minor protease inhibition differences may shift hit-advancement thresholds even among same-series analogs.

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Physicochemical profile disparities (LogP, MW) can alter solubility and non-specific binding compared to Flaviviruses-IN-3.

• [1] Haviernik, J., et al. (2018). Arbidol (Umifenovir): A Broad-Spectrum Antiviral Drug That Inhibits Medically Important Arthropod-Borne Flaviviruses. Viruses, 10(4), 184. View Source
• [2] Li, Z., et al. (2017). Existing drugs as broad-spectrum and potent inhibitors for emerging and re-emerging flaviviruses. Cell Research, 27(8), 1046-1049. Table 1. View Source

Flaviviruses-IN-2 Comparative Evidence

WNV Protease Inhibition vs Flaviviruses-IN-3

In a direct comparison of two structurally related compounds from the same series, Flaviviruses-IN-2 (compound 78) demonstrated marginally higher inhibition of West Nile virus (WNV) protease activity than Flaviviruses-IN-3 (compound 87). The inhibition rate for Flaviviruses-IN-2 was 56% , compared to 54% for Flaviviruses-IN-3 . While the difference is small (2%), it represents a quantifiable basis for selection between these two specific analogs when designing a protease inhibition study.

Protease Inhibition vs Analog

Head-to-head

Flaviviruses-IN-2: 56%
Flaviviruses-IN-3: 54%

Δ 2 pp

Supports threshold-based hit advancement screening.

Concentration not disclosed; verify full dose-response.

Evidence Dimension	WNV Protease Activity Inhibition
Target Compound Data	56% inhibition
Comparator Or Baseline	Flaviviruses-IN-3 (54% inhibition)
Quantified Difference	2 percentage points higher
Conditions	In vitro WNV protease assay; compound concentration and assay conditions not specified in the available vendor summaries.

Why This Matters

This provides a direct, albeit small, quantitative basis for preferring Flaviviruses-IN-2 over Flaviviruses-IN-3 in a controlled experimental setup targeting WNV protease.

WNV Protease Inhibition Validation

The protease inhibition data for Flaviviruses-IN-2 must be interpreted within the context of its antiviral potency in a cellular model. The reported 56% protease inhibition is a biochemical measure, while the more clinically relevant metric is the effective concentration required to inhibit viral replication in cells (EC50). In a study of repurposed drugs, temoporfin exhibited an EC50 of 0.010 ± 0.001 µM against WNV [1]. This stark contrast highlights that Flaviviruses-IN-2 is a tool compound for studying protease inhibition, and its efficacy in a cellular context cannot be inferred from the protease data alone. This comparison emphasizes the compound's role as a specific biochemical probe rather than a potent, cell-active antiviral.

Baseline Activity

Reported

56% inhibition

Provides SAR benchmarking reference.

Single-concentration; confirm with dose-response.

Evidence Dimension	Anti-WNV Activity
Target Compound Data	56% inhibition of WNV protease (biochemical assay)
Comparator Or Baseline	Temoporfin (EC50: 0.010 ± 0.001 µM in cellular assay)
Quantified Difference	Different assay type; direct potency comparison not possible.
Conditions	Biochemical protease assay for Flaviviruses-IN-2; cellular assay (Vero cells) for temoporfin.

Why This Matters

This comparison clearly delineates Flaviviruses-IN-2's specific utility as a protease-targeting research tool, preventing its misapplication as a cell-active antiviral agent with comparable potency to known drugs.

• [1] Li, Z., et al. (2017). Existing drugs as broad-spectrum and potent inhibitors for emerging and re-emerging flaviviruses. Cell Research, 27(8), 1046-1049. Table 1. View Source

Physicochemical Property Comparison

The primary mechanism of action for Flaviviruses-IN-2 is the inhibition of the viral protease . This is a key differentiating factor from other classes of flavivirus inhibitors. For example, the broad-spectrum antiviral arbidol (umifenovir) is thought to act primarily by impairing virus-cell interactions during viral entry, demonstrating EC50 values of 10.57-19.16 µM against various flaviviruses [1]. Similarly, the compound ZX-2401 is a nucleoside analog that inhibits viral replication by targeting the polymerase, with an EC50 of 3 µg/ml against WNV [2]. The distinct mechanism of Flaviviruses-IN-2 makes it a necessary tool for experiments designed to interrogate the specific role of the viral protease in the replication cycle, independent of entry or polymerase steps.

Physicochemical Profile

Cross-study comparable

LogP: 3.11 vs 4.09
MW: 380 vs 474
tPSA: 96 vs 114 Ų

Lower lipophilicity may reduce non-specific binding.

Calculated properties; experimental confirmation advised.

Evidence Dimension	Mechanism of Action
Target Compound Data	Protease inhibition
Comparator Or Baseline	Arbidol (entry inhibitor), ZX-2401 (polymerase inhibitor)
Quantified Difference	Qualitative mechanistic difference.
Conditions	Mechanistic classification based on primary target.

Why This Matters

For researchers dissecting the flavivirus lifecycle, selecting a compound with a defined mechanism (protease inhibition) is crucial. This prevents confounding results that would arise from using an entry or polymerase inhibitor when the goal is to study protease function.

• [1] Haviernik, J., et al. (2018). Arbidol (Umifenovir): A Broad-Spectrum Antiviral Drug That Inhibits Medically Important Arthropod-Borne Flaviviruses. Viruses, 10(4), 184. View Source
• [2] Ojwang, J. O., et al. (2005). Broad-spectrum inhibitor of viruses in the Flaviviridae family. Antiviral Research, 68(2), 49-55. View Source

Flaviviruses-IN-2 Application Scenarios

Reference Inhibitor for WNV Protease Assays

Flaviviruses-IN-2 is most appropriately used as a tool compound in biochemical assays designed to characterize the activity of the West Nile virus protease. Its demonstrated 56% inhibition of WNV protease activity provides a quantifiable benchmark for assessing assay conditions or comparing the activity of novel protease inhibitors. The compound is not suitable for cellular antiviral studies without further validation of its EC50 and cytotoxicity profile.

SAR Expansion & Hit-to-Lead Optimization

The small but measurable difference in protease inhibition between Flaviviruses-IN-2 (56%) and its close analog Flaviviruses-IN-3 (54%) positions this compound as a useful reference point in medicinal chemistry campaigns. It can serve as a comparator in SAR studies aimed at improving the potency of this chemical series against the flavivirus protease target.

Cross-Species Flaviviral Protease Panel

Due to its lack of reported cellular EC50 data, Flaviviruses-IN-2 should be utilized as a negative control in cell-based assays when investigating non-protease targets or other stages of the viral lifecycle. Its defined mechanism (protease inhibition) allows researchers to confirm that observed antiviral effects in cells are not due to general protease inhibition, especially when compared to cell-active inhibitors like temoporfin (EC50 0.010 µM) [1].

Application

Selection Property

Validation Focus

WNV protease reference control

Reported inhibition benchmark

Assay window differentiation

SAR and lead optimization

Lower lipophilicity scaffold

Drug-likeness and solubility in assays

Cross-flavivirus protease panel

Moderate inhibition profile

Protease binding-site comparison

Publication reference standard

Patent-verified compound identity

Reproducibility and peer review

• [1] Li, Z., et al. (2017). Existing drugs as broad-spectrum and potent inhibitors for emerging and re-emerging flaviviruses. Cell Research, 27(8), 1046-1049. Table 1. View Source